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Compound of Interest

Compound Name: Floxacrine

Cat. No.: B1672850 Get Quote

Despite extensive investigation, a comprehensive profile of the mechanism of action for the

chemical entity known as Floxacrine remains elusive. Publicly available scientific literature,

clinical trial data, and pharmacological databases lack the necessary information to construct a

detailed technical guide as requested. The available information is sparse and often conflated

with other similarly named pharmaceutical compounds, hindering a definitive analysis.

Initial searches for "Floxacrine" frequently yield results for the fluoroquinolone antibiotic

Ofloxacin, the penicillin antibiotic Flucloxacillin, and the selective serotonin reuptake inhibitor

(SSRI) Fluoxetine. This indicates a significant nomenclature confusion and a lack of a distinct

and well-documented profile for Floxacrine itself.

While a unique chemical identifier (CAS Number: 53966-34-0) and molecular formula

(C20H13ClF3NO3) are attributed to Floxacrine, this is the extent of the readily available,

unambiguous information. There is a notable absence of published research detailing its

development, therapeutic target, or pharmacological activity. Alternative names, such as

Hoechst 991, have also failed to produce substantive data regarding its mechanism of action.

Without access to primary research articles, clinical study reports, or entries in comprehensive

pharmacological databases, it is not possible to fulfill the core requirements of this request. The

creation of data tables summarizing quantitative data, detailed experimental protocols, and

signaling pathway diagrams is contingent on the existence of such foundational scientific

information.
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It is conceivable that Floxacrine represents a compound that was synthesized and cataloged

but did not advance through the stages of drug development, or that any research conducted

was proprietary and never publicly disclosed.

Until such time as peer-reviewed scientific data on the mechanism of action of Floxacrine
becomes publicly accessible, a technical guide on this topic cannot be responsibly generated.

Researchers, scientists, and drug development professionals are advised to exercise caution

when encountering this name and to verify the specific compound in question to avoid

confusion with other established medications.

To cite this document: BenchChem. [Floxacrine: An In-depth Analysis of a Ghost in the
Pharmacopoeia]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672850#floxacrine-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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